Cas no 1807176-44-8 (Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate
• CAS No: 1807176-44-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4946964
• Update Time: 2025-05-19

Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)8-7(12)4-3-6(5-15)9(8)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： AKTAXTHIQKUDMI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate

Comprehensive Guide to Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate (CAS No. 1807176-44-8): Properties, Applications, and Market Insights

Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate (CAS No. 1807176-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining fluorine and cyano substituents, enhances reactivity and bioavailability, making it valuable for drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate. Researchers frequently search for "fluorinated benzoate derivatives" or "difluoromethoxy applications in medicinal chemistry," reflecting its relevance in developing novel therapeutics. This compound's electron-withdrawing properties and metabolic stability align with current trends in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a synthetic perspective, CAS 1807176-44-8 demonstrates remarkable utility in cross-coupling reactions, a hot topic in green chemistry discussions. Laboratories optimizing "Pd-catalyzed reactions with fluorinated esters" often employ this compound due to its balanced steric and electronic effects. Recent publications highlight its role in constructing heterocyclic scaffolds, particularly in developing non-steroidal anti-inflammatory drug (NSAID) candidates with improved safety profiles.

The agrochemical sector values Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate for formulating next-generation pesticides with enhanced environmental compatibility. As regulatory pressures increase against traditional organophosphates, this fluorine-containing building block enables the creation of target-specific formulations with lower ecological impact. Patent analyses reveal its incorporation in systemic insecticides that combat resistant pest populations while minimizing non-target organism exposure.

Material science applications are emerging for 1807176-44-8, particularly in liquid crystal displays (LCDs) and organic semiconductors. The compound's dipole moment modulation through its cyano-difluoromethoxy architecture contributes to tunable dielectric properties. This addresses industry demands for high-performance electronic materials, as seen in trending searches for "fluorinated aromatic compounds for OLEDs" and "low-voltage organic semiconductors."

Analytical characterization of Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate typically involves advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry. These methods verify the compound's purity and structural integrity, crucial for reproducibility in academic and industrial settings. The distinctive 19F NMR chemical shift pattern between -70 to -80 ppm serves as a fingerprint for quality control during synthetic processes.

Supply chain dynamics for CAS 1807176-44-8 reflect broader trends in fine chemical distribution. With increasing regionalization of pharmaceutical ingredient production, manufacturers are establishing multiple qualified suppliers for this intermediate. Current market intelligence suggests growing procurement inquiries from Asian contract research organizations specializing in fluorine-based drug discovery platforms.

Environmental fate studies of 3-cyano-2-difluoromethoxy-6-fluorobenzoate derivatives indicate favorable biodegradation profiles compared to perfluorinated compounds. This positions the material advantageously within the evolving regulatory landscape for sustainable fluorochemicals, a key consideration for ESG-conscious enterprises. Computational chemistry models predict minimal bioaccumulation potential, supporting its selection in green chemistry initiatives.

Future research directions for Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate may explore its potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to simultaneously engage hydrogen bond acceptors and hydrophobic pockets makes it an attractive candidate for linker design in these cutting-edge therapeutic modalities.

Handling and storage protocols for 1807176-44-8 follow standard practices for organic esters, with recommendations for moisture-controlled environments below 25°C. Material safety data emphasize standard laboratory precautions, avoiding the compound's classification under hazardous material regulations while maintaining workplace safety standards.

The intellectual property landscape surrounding Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate shows increasing patent activity since 2018, particularly in China and the United States. Key applications focus on its use in JAK/STAT signaling inhibitors and crop protection compositions, reflecting the compound's cross-industry value proposition. Freedom-to-operate analyses remain essential for commercial developers considering this chemical entity.

Academic interest in CAS 1807176-44-8 continues to rise, with citation networks demonstrating connections to fluorine chemistry and medicinal chemistry research clusters. University technology transfer offices are actively licensing synthetic methods incorporating this building block, particularly for fragment-based drug discovery platforms addressing undruggable targets.

Quality specifications for commercial Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate typically require ≥98% purity by HPLC, with strict controls on residual solvents and heavy metal content. Leading suppliers provide comprehensive analytical packages including chiral purity assessments when offering enantiomerically pure forms for specialized applications.

Emerging synthetic methodologies are improving access to 3-cyano-2-difluoromethoxy-6-fluorobenzoate derivatives, particularly through continuous flow chemistry approaches. These advancements address scalability challenges while reducing the environmental footprint of production processes, aligning with pharmaceutical industry sustainability goals.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-6-fluorobenzoate (CAS No. 1807176-44-8) represents a strategically important compound at the intersection of multiple chemical innovation fronts. Its unique structural features and adaptable chemistry ensure continued relevance across therapeutic development, advanced materials, and sustainable agriculture applications, making it a compound worth monitoring in the evolving landscape of functionalized aromatic chemistry.